molecular formula C12H15Cl2N3O B2676165 3-[1-(2-aminoethyl)-1H-pyrazol-4-yl]benzaldehyde dihydrochloride CAS No. 2248334-33-8

3-[1-(2-aminoethyl)-1H-pyrazol-4-yl]benzaldehyde dihydrochloride

Cat. No.: B2676165
CAS No.: 2248334-33-8
M. Wt: 288.17
InChI Key: SCPKYZNQRKDGAQ-UHFFFAOYSA-N
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Description

“3-[1-(2-Aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride” is a chemical compound with the CAS Number: 2248334-33-8 . It has a molecular weight of 288.18 .


Synthesis Analysis

The synthesis of pyrazole compounds, which includes “3-[1-(2-Aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride”, involves various methods. One common method is the [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H13N3O.2ClH/c13-4-5-15-8-12(7-14-15)11-3-1-2-10(6-11)9-16;;/h1-3,6-9H,4-5,13H2;2*1H . This indicates the presence of a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms and three carbon atoms .


Chemical Reactions Analysis

The chemical reactions involving pyrazole compounds are diverse. For instance, the reaction of 1,3-diols with arylhydrazines can provide pyrazoles and 2-pyrazolines . Also, a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can provide a broad range of pyrazole derivatives .


Physical and Chemical Properties Analysis

This compound is a powder in physical form . It has a storage temperature of 4 degrees Celsius .

Safety and Hazards

The compound has been classified under GHS07 for safety . The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using protective gloves/protective clothing/eye protection/face protection, and more .

Future Directions

The future directions for “3-[1-(2-Aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride” and similar compounds are promising. Pyrazole compounds have shown extensive biological activities like antimicrobial, antimalarial, anti-inflammatory, antiviral, antileshmanial, antiproliferative, and anticancer activities . These compounds could potentially be developed into potent drug candidates .

Properties

IUPAC Name

3-[1-(2-aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3O.2ClH/c13-4-5-15-8-12(7-14-15)11-3-1-2-10(6-11)9-16;;/h1-3,6-9H,4-5,13H2;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCPKYZNQRKDGAQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C2=CN(N=C2)CCN)C=O.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15Cl2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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